N-(3-Chloro-4-fluorophenyl)-2-(2-pyridinylsulfanyl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H10ClFN2OS/c14-10-7-9(4-5-11(10)15)17-12(18)8-19-13-3-1-2-6-16-13/h1-7H,8H2,(H,17,18)
• InChI Key: YEOVZBUCLVYYJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H10ClFN2OS
• Molecular Weight: 296.75 g/mol

Description

N-(3-Chloro-4-fluorophenyl)-2-(2-pyridinylsulfanyl)acetamide, also known as CF3-Py-SAA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological applications. This compound is a member of the class of sulfonamides and has been shown to exhibit anti-inflammatory and anti-cancer properties. In

Scientific Research Applications

Analogs and Derivatives in Drug Development

Research on compounds structurally related to N-(3-Chloro-4-fluorophenyl)-2-(2-pyridinylsulfanyl)acetamide often focuses on their pharmacological properties and potential as therapeutic agents. Compounds with similar structures, such as various acetamides and sulfanyl acetamides, have been evaluated for their biological activities, including anti-inflammatory, analgesic, and antipyretic effects. For example, flutamide, a nonsteroidal antiandrogen used in prostate cancer treatment, showcases the significance of acetamide derivatives in addressing hormone-dependent cancers (Brogden & Clissold, 1989).

Synthetic Pathways and Chemical Synthesis

The development of synthetic methodologies for acetamide derivatives is crucial for expanding the library of compounds with potential therapeutic applications. Studies focusing on the synthesis of compounds with the N-Ar axis, including various N-acylated and N-alkylated acetamides, contribute to the understanding of chemoselectivity and reactivity in organic synthesis. Such research efforts support the synthesis of more complex and biologically active compounds, potentially including this compound and its analogs (Kondo & Murakami, 2001).

Environmental and Toxicological Studies

Compounds within the acetamide class have also been the subject of environmental and toxicological studies. The environmental fate, biodegradation, and potential toxicological impact of various acetamides are important for assessing the ecological safety of these chemicals. Research on the degradation pathways and environmental behavior of acetaminophen, for example, provides insights into the environmental persistence and transformation of acetamide derivatives, which could be relevant for evaluating the environmental impact of structurally related compounds (Igwegbe et al., 2021).